Cas no 424818-25-7 (N-tert-Butyl 3-Nitrobenzenesulfonamide)

• Product Name: N-tert-Butyl 3-Nitrobenzenesulfonamide
• CAS No: 424818-25-7
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• MDL: MFCD01985492
• CID: 328433
• PubChem ID: 2886308
• Update Time: 2025-04-19

N-tert-Butyl 3-Nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-3-nitrobenzenesulfonamide
• Benzenesulfonamide, N-(1,1-dimethylethyl)-3-nitro-
• N-t-Butyl 3-nitrobenzenesulfonamide
• N-tert-butyl-3-nitrobenzenesulfonamide
• N-tert-Butyl-3-nitro-benzenesulfonamide
• 424818-25-7
• N-T-BUTYL3-NITROBENZENESULFONAMIDE
• N-tert-butyl 3-nitrobenzenesulfonamide
• CS-0199129
• N-TERT-BUTYL-3-NITROBENZENE-1-SULFONAMIDE
• A872878
• SR-01000227917-1
• SR-01000227917
• MFCD01985492
• SCHEMBL18739981
• FT-0763399
• AB10598
• DTXSID20387305
• AKOS001103148
• Cambridge id 6109694
• Z45516692
• AS-62205
• N-t-butyl-3-nitrobenzenesulfonamide
• A50708
• AMY7176
• DB-070306
• STK203795
• N-(1,1-Dimethylethyl)-3-nitrobenzenesulfonamide
• 55CY537WLG
• N-tert-Butyl 3-Nitrobenzenesulfonamide

• MDL： MFCD01985492
• Inchi： 1S/C10H14N2O4S/c1-10(2,3)11-17(15,16)9-6-4-5-8(7-9)12(13)14/h4-7,11H,1-3H3
• InChI Key： UHFXZEXYBBMXBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 258.06700
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.37000
• LogP: 3.66650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides